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Compound of Interest

Compound Name: Fak-IN-2

Cat. No.: B12413844 Get Quote

Essential Safety and Handling of Fak-IN-2
Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling Fak-IN-2, a potent and orally active focal adhesion kinase (FAK)

inhibitor with anticancer activity.[1] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment
Fak-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] Therefore, appropriate personal protective equipment (PPE) is mandatory to

minimize exposure risk.

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendations

Eye Protection Safety goggles with side-shields.[2]

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a lab coat.[2]

Respiratory
A suitable respirator should be used when

handling the powder.

An accessible safety shower and eye wash station must be readily available in the laboratory.

[2][3]

Step-by-Step Handling Procedures
Strict adherence to the following procedures is crucial for the safe handling of Fak-IN-2 from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container in a cool, well-ventilated area.[2][3]

Keep away from direct sunlight and sources of ignition.[2][3]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

2. Preparation and Use:

All handling of Fak-IN-2 should be conducted in a designated area with appropriate exhaust

ventilation, such as a chemical fume hood.[2][3]

Avoid the formation of dust and aerosols.[2]

When weighing or transferring the powder, use appropriate tools to minimize dust

generation.
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Avoid inhalation and contact with eyes and skin.[2]

Do not eat, drink, or smoke in the handling area.[2]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear full personal protective equipment, including a respirator.[3]

Prevent the spill from entering drains or water courses.[3]

Absorb liquid spills with an inert, non-combustible absorbent material (e.g., vermiculite,

sand).

For solid spills, carefully scoop the material into a designated waste container.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[3]

4. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[2][3]

Skin Contact

Remove contaminated clothing and rinse the

affected skin thoroughly with plenty of water.[2]

[3] Seek medical attention if irritation develops.

Inhalation

Move the individual to fresh air.[2][3] If breathing

is difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water.[3] Seek immediate medical attention.
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Disposal Plan
All waste containing Fak-IN-2 must be treated as hazardous waste.

Collect all contaminated materials, including disposable PPE, absorbent materials from

spills, and empty containers, in a designated and clearly labeled hazardous waste container.

Dispose of the waste through an approved waste disposal plant in accordance with local,

state, and federal regulations.[2]

Avoid release to the environment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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